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Compound of Interest

Compound Name: 3,4-Difluoro-2-methylaniline

Cat. No.: B178413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 3,4-
Difluoro-2-methylaniline (CAS No: 114153-09-2). The information herein is intended for use

by trained professionals in a laboratory or research setting. Adherence to these guidelines is

crucial for minimizing risks and ensuring a safe working environment.

Hazard Identification and Classification
3,4-Difluoro-2-methylaniline is a chemical that poses several health risks. It is classified as a

combustible liquid. Exposure can lead to skin irritation, potential allergic skin reactions, and

serious eye damage. Inhalation may cause respiratory irritation, and ingestion is toxic.

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication. The classification for 3,4-Difluoro-2-
methylaniline is summarized in the table below.
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Hazard Class Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

Data sourced from PubChem CID 20097109[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling.

Property Value

Molecular Formula C₇H₇F₂N

Molecular Weight 143.13 g/mol [1]

Boiling Point 40-45 °C at 1 Torr

Safe Handling and Storage
Proper handling and storage procedures are paramount to prevent exposure and maintain the

chemical's integrity.

Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3_4-difluoro-N-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-difluoro-N-methylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: Always handle 3,4-Difluoro-2-methylaniline in a well-ventilated area, preferably

within a certified chemical fume hood to minimize inhalation of vapors.

Personal Protective Equipment (PPE): A comprehensive risk assessment should precede

any handling. For detailed PPE requirements, refer to Section 4.

Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled or stored.

Wash hands thoroughly after handling.[2][3][4]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[3][4]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and alkalis.[2][3]

Storage
Container: Store in a tightly closed, properly labeled container.[5] The use of dark-colored or

amber vials is recommended to protect this light-sensitive chemical.[6][7][8]

Conditions: Store in a cool, dry, and well-ventilated area.[9] Keep the container in a

designated and secure location.

Segregation: Store away from incompatible materials.
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Safe Handling and Storage Workflow

Preparation
- Assess Risks

- Don PPE

Handling
- Use in Fume Hood
- Avoid Incompatibles

Temporary Storage
- Tightly Closed Container

- Away from Ignition Sources

Waste Disposal
- Collect in Labeled Container

- Follow Regulations

Work Area Decontamination
- Clean Spills Immediately

- Wipe Down Surfaces

PPE Removal
- Remove Gloves Last

- Wash Hands

Long-term Storage
- Cool, Dry, Ventilated Area

- Segregate from Incompatibles

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 3,4-Difluoro-2-methylaniline.

Exposure Controls and Personal Protective
Equipment (PPE)
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Engineering controls and personal protective equipment are essential to minimize exposure.

Engineering Controls
Ventilation: A properly functioning chemical fume hood is the primary engineering control to

minimize inhalation exposure.

Eye Wash Stations and Safety Showers: These should be readily accessible in the

immediate work area.

Personal Protective Equipment
Eye and Face Protection: Chemical safety goggles and a face shield are required where

there is a risk of splashing.[10][11]

Skin Protection:

Gloves: Wear chemically resistant gloves. Nitrile gloves may offer splash protection but

should be changed immediately upon contamination. Consult the glove manufacturer's

resistance chart for specific recommendations for aromatic amines.[10]

Protective Clothing: A lab coat must be worn. For tasks with a higher risk of splashes,

chemical-resistant coveralls may be necessary.[11]

Footwear: Closed-toe shoes are mandatory in the laboratory.[12]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

acceptable limits, a NIOSH-approved respirator with appropriate cartridges for organic

vapors should be used.[3][10][11] A respiratory protection program that meets OSHA 29 CFR

1910.134 and ANSI Z88.2 requirements must be followed.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[4][13]

[14]
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Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek immediate medical attention.[4][13][14]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[4][13][14]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[4][14]

First Aid Decision Pathway for Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing
Wash with Soap & Water (15 min) Flush Eyes with Water (15 min) Rinse Mouth

Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision-making flowchart for first aid following exposure to 3,4-Difluoro-2-
methylaniline.

Firefighting and Accidental Release Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.inchem.org/documents/icsc/icsc/eics0011.htm
https://cameochemicals.noaa.gov/chemical/2485
https://cameochemicals.noaa.gov/report?key=CH4864
https://www.inchem.org/documents/icsc/icsc/eics0011.htm
https://cameochemicals.noaa.gov/chemical/2485
https://cameochemicals.noaa.gov/report?key=CH4864
https://www.inchem.org/documents/icsc/icsc/eics0011.htm
https://cameochemicals.noaa.gov/report?key=CH4864
https://www.benchchem.com/product/b178413?utm_src=pdf-body-img
https://www.benchchem.com/product/b178413?utm_src=pdf-body
https://www.benchchem.com/product/b178413?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Firefighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or alcohol-

resistant foam.[3][4]

Specific Hazards: This substance is combustible.[3] Fire may produce irritating and toxic

gases, including nitrogen oxides and hydrogen fluoride.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2][3][4]

Accidental Release Measures
Personal Precautions: Evacuate the area and eliminate all ignition sources. Wear

appropriate personal protective equipment as outlined in Section 4.[3][15]

Environmental Precautions: Prevent the spill from entering drains or waterways.[2][4]

Containment and Cleanup:

Small Spills: Absorb the spill with an inert, non-combustible material such as sand or

vermiculite.[3][16] Place the absorbed material into a sealed, labeled container for

disposal.

Large Spills: Dike the spill to prevent spreading. Notify environmental health and safety

personnel.

After cleanup, decontaminate the area with a suitable solvent and wash the area.

Waste Disposal
Dispose of waste in accordance with all applicable federal, state, and local regulations. Waste

containing halogenated organic compounds may require specific disposal methods.[17][18]

Contact your institution's environmental health and safety department for guidance on proper

disposal procedures.
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Experimental Protocol: Acute Dermal
Irritation/Corrosion (Based on OECD 404)
This protocol provides a general methodology for assessing the skin irritation potential of a

substance like 3,4-Difluoro-2-methylaniline, based on the OECD Test Guideline 404.[5][16]

This test should only be performed by trained personnel in a facility equipped for animal studies

and in compliance with all ethical guidelines for animal welfare.

Principle
A single dose of the test substance is applied to a small area of the skin of an experimental

animal. The site is observed for signs of erythema (redness) and edema (swelling) at specific

intervals.

Materials
Test substance: 3,4-Difluoro-2-methylaniline

Healthy, young adult albino rabbits

Gauze patches

Non-irritating tape

Clippers for fur removal

Water or other suitable vehicle if the substance is a solid

Procedure
Animal Preparation: Approximately 24 hours before the test, closely clip the fur from the

dorsal area of the trunk of the animal.

Test Substance Application: Apply 0.5 mL of the liquid test substance to a small area

(approximately 6 cm²) of the clipped skin. Cover the application site with a gauze patch and

secure it with non-irritating tape.

Exposure: The exposure period is 4 hours.
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Removal of Test Substance: After 4 hours, remove the gauze patch and any residual test

substance, typically by washing with water or another appropriate solvent that does not alter

the response.

Observation:

Observe the animal for signs of erythema and edema at 1, 24, 48, and 72 hours after

patch removal.

If skin reactions are still present at 72 hours, continue observations for up to 14 days to

assess the reversibility of the effects.

Scoring: Grade the skin reactions for erythema and edema according to a standardized

scoring system (e.g., Draize scale).

Interpretation of Results
The scores for erythema and edema are used to calculate a primary irritation index. This index,

along with the nature and reversibility of the skin reactions, determines the irritation

classification of the substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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